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Compound of Interest

Compound Name: Frequentin

Cat. No.: B1674155

Application Notes and Protocols: lonomycin

For Researchers, Scientists, and Drug Development Professionals

Introduction

lonomycin is a potent and selective ionophore that acts as a mobile carrier for calcium ions
(Caz*) across biological membranes.[1][2] Originally isolated from the bacterium Streptomyces
conglobatus, it is widely used in research to artificially increase intracellular calcium levels,
thereby activating Ca?*-dependent signaling pathways.[1][3] Unlike other ionophores such as
A23187, lonomycin shows a higher specificity for Ca2*. It is an indispensable tool for studying
calcium signaling, inducing apoptosis, and stimulating cellular responses like T-cell activation
and cytokine production.[2][4][5] This document provides best practices for its storage,
handling, and use in common experimental protocols.

Physicochemical Properties

lonomycin is most commonly available as a calcium salt, though it can also be found as a free
acid. Both forms are insoluble in water but soluble in organic solvents.[1]
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Property lonomycin (Free Acid) lonomycin (Calcium Salt)
Molecular Formula Ca1H7209[3] Ca1H7000-Ca[2][6]

Molecular Weight ~709.0 g/mol [3] ~747.1 g/mol [2][6]

CAS Number 56092-81-0[3][7] 56092-82-1[5][6][8][9]

White to off-white solid,

Appearance - crystalline powder, or
translucent film[5][8][10]

Purity - >97%(5]

Melting Point - 205 - 206 °CJ8]

Solubility

Proper dissolution is critical for experimental success. lonomycin is insoluble in aqueous
solutions and should first be dissolved in an organic solvent before being diluted into aqueous

buffers or cell culture media.[4][10]

Solvent Reported Solubility (Calcium Salt)
DMSO 1.6 mg/mL to 25 mM[6][10]

Ethanol 20 mg/mL to 100 mM[10]

Chloroform Soluble[4]

Dimethylformamide (DMF) ~1.2 mg/mL[10]

~0.5 mg/mL (Agueous solutions are not stable

Ethanol:PBS (1:1, pH 7.2) for >1 day)[10]

Storage and Stability

Correct storage is essential to maintain lonomycin's potency and prevent degradation.

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/Ionomycin
https://www.cellsignal.com/products/activators-inhibitors/ionomycin-calcium-salt/9995
https://www.cellsignal.com/products/9995/datasheet?images=1
https://pubchem.ncbi.nlm.nih.gov/compound/Ionomycin
https://www.cellsignal.com/products/activators-inhibitors/ionomycin-calcium-salt/9995
https://www.cellsignal.com/products/9995/datasheet?images=1
https://pubchem.ncbi.nlm.nih.gov/compound/Ionomycin
http://file.medchemexpress.com/batch_PDF/HY-13434/Ionomycin-SDS-MedChemExpress.pdf
https://www.invivogen.com/ionomycin
https://www.cellsignal.com/products/9995/datasheet?images=1
https://www.fishersci.com/store/msds?partNumber=BP25271&productDescription=IONOMYCIN+CALCIUM+SALT+1MG&vendorId=VN00033897&countryCode=US&language=en
https://cdn.caymanchem.com/cdn/msds/11932m.pdf
https://www.invivogen.com/ionomycin
https://www.fishersci.com/store/msds?partNumber=BP25271&productDescription=IONOMYCIN+CALCIUM+SALT+1MG&vendorId=VN00033897&countryCode=US&language=en
https://cdn.caymanchem.com/cdn/insert/11932.pdf
https://www.invivogen.com/ionomycin
https://www.fishersci.com/store/msds?partNumber=BP25271&productDescription=IONOMYCIN+CALCIUM+SALT+1MG&vendorId=VN00033897&countryCode=US&language=en
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/product/documents/137/833/i0634dat.pdf
https://cdn.caymanchem.com/cdn/insert/11932.pdf
https://www.cellsignal.com/products/9995/datasheet?images=1
https://cdn.caymanchem.com/cdn/insert/11932.pdf
https://cdn.caymanchem.com/cdn/insert/11932.pdf
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/product/documents/137/833/i0634dat.pdf
https://cdn.caymanchem.com/cdn/insert/11932.pdf
https://cdn.caymanchem.com/cdn/insert/11932.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1674155?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

hodological licati
BENCHE e iy i

Storage . o
Form Conditions Stability
Temperature

. . Desiccated, protected
Solid (Lyophilized) -20°C[2] ) 2 to 4 years[2][10]
from light[2][4]

Protected from light,

Stock Solution 20°CI2][4] aliquoted to avoid Up to 3-6 months[2][4]
(DMSO/Ethanol) freeze-thaw cycles[2] [5]
[6]

Not recommended for

Aqueous Dilution 2-8°C - storage longer than

one day[10]

Handling and Safety Precautions

lonomycin is considered hazardous and must be handled with appropriate safety measures.

e Hazards: Harmful if swallowed, causes serious eye irritation, and may cause skin and

respiratory irritation.[7][8][11]

e Personal Protective Equipment (PPE): Always wear chemical safety goggles, a lab coat, and

chemical-resistant gloves.[11][12]

e Engineering Controls: Handle the solid powder and prepare stock solutions in a chemical
fume hood to avoid inhalation of dust or fumes.[12]

o First Aid:

o

Eyes: Immediately rinse with plenty of water for at least 15 minutes.[12]

Skin: Wash off with soap and plenty of water.[12]

[¢]

Ingestion: If swallowed, call a poison center or doctor immediately.[9]

[¢]

Inhalation: Move the person to fresh air.[12]

[e]
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Preparation Experiment
Assess Hazards Wear Appropriate PPE Prepare Stock Solution Handle Solutions Dispose of Waste
(Read SDS) (Gloves, Goggles, Lab Coat) in Chemical Hood Carefully (Follow Institutional Guidelines)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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